Cas no 2228322-40-3 (3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol)

• Product Name: 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol
• CAS No: 2228322-40-3
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 6027705
• PubChem ID: 165721441
• Update Time: 2025-11-01

3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol
• 2228322-40-3
• EN300-1915943

• Inchi： 1S/C10H14BrN3O/c11-7-5-13-10(6-1-2-6)14-9(7)8(12)3-4-15/h5-6,8,15H,1-4,12H2
• InChI Key： JVVYYZUAHDVUNO-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(CCO)N

Computed Properties

• Exact Mass: 271.03202g/mol
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol

Introduction to 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol (CAS No. 2228322-40-3)

3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol, with the CAS number 2228322-40-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyclopropyl group, a bromopyrimidine moiety, and an amino alcohol functionality. These structural features contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol can be represented as follows: the central carbon atom is bonded to an amino group, a hydroxyl group, and a substituted pyrimidine ring. The pyrimidine ring itself is further substituted with a bromine atom and a cyclopropyl group. This combination of functional groups imparts unique properties to the molecule, such as high lipophilicity and the ability to interact with specific biological targets.

In terms of synthesis, 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol can be prepared through a multi-step process involving the coupling of appropriate precursors. One common approach involves the reaction of a bromopyrimidine derivative with an amino alcohol in the presence of a suitable catalyst. The synthesis is typically carried out under controlled conditions to ensure high yield and purity of the final product.

Recent research has focused on the biological activities of 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro assays have demonstrated that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

Beyond its anti-cancer potential, 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol has also been investigated for its anti-inflammatory effects. In animal models of inflammatory diseases, such as arthritis and colitis, treatment with this compound has been shown to reduce inflammation and improve disease outcomes. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propan-1-ol have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is metabolized primarily in the liver and excreted via both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(5-bromo-2-cyclopropylpyrimidin-4-y l)propan -1 -ol strong > in human subjects . Early results from phase I trials have shown that it is well-tolerated at various dose levels , with no significant adverse effects reported . These promising findings have paved the way for further clinical development , including phase II and III trials . p > < p >In addition to its therapeutic applications ,< strong > 3 -amino -3 -( 5 -bromo -2 -cyclopropylpyrimidin -4 - yl ) propan -1 -ol strong > has also been explored for its use as a research tool . Its unique chemical structure makes it an ideal candidate for studying the interactions between small molecules and biological targets . For example , it has been used in high-throughput screening assays to identify novel drug candidates for various diseases . p > < p >The future prospects for< strong > 3 -amino -3 -( 5 -bromo -2 -cyclopropylpyrimidin -4 - yl ) propan -1 -ol strong > are promising . Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications . As more data become available , it is likely that this compound will play an increasingly important role in both pharmaceutical development and basic scientific research . p > article > response >